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Compound of Interest

Compound Name: TRITA

Cat. No.: B3265239 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory reagents is paramount. This document provides essential safety and logistical

information for handling TRITA (1,4,7,10-Tetrakis(carboxymethyl)-1,4,7,10-

tetraazacyclotridecane), a white, powdered chelating agent. Adherence to these guidelines is

crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical Identifier:

Compound Name
1,4,7,10-Tetrakis(carboxymethyl)-1,4,7,10-
tetraazacyclotridecane

Synonyms TRITA

CAS Number 60239-20-5

Molecular Formula C17H30N4O8

Molecular Weight 418.44 g/mol

Hazard Identification and Classification
TRITA is classified as a hazardous substance. The primary hazards are related to its irritant

properties. The following table summarizes its classification according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling TRITA to

prevent direct contact and inhalation.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) that have been tested

according to standards such as EN 374.

Eye and Face Protection: Use safety glasses with side-shields or chemical safety goggles

that conform to NIOSH (US) or EN 166 (EU) standards. If there is a risk of splashing or

significant dust generation, a face shield should also be worn.

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

exposure, impervious clothing should be considered.

Respiratory Protection: All handling of TRITA powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize dust inhalation. If a

fume hood is not available or if dust levels are expected to be high, a NIOSH-approved

particulate respirator (e.g., N95) is recommended.

Operational Plan for Handling TRITA
A systematic approach to handling TRITA will minimize the risk of exposure. The following

workflow outlines the key steps for safe handling from receipt to use.
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Preparation

Handling

Post-Handling & Storage

Inspect Container for Damage

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh TRITA in Fume Hood

Dissolve TRITA as Required

Tightly Close Stock Container

Clean Work Area and Equipment

Doff and Dispose of PPE

Store TRITA in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of TRITA.
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Before handling, visually inspect the TRITA container for any signs of damage or leakage.

Put on all required personal protective equipment: lab coat, chemical-resistant gloves, and

safety glasses.

Prepare the designated work area. All handling of TRITA powder should be performed in a

certified chemical fume hood to control dust.

Ensure that an eyewash station and safety shower are readily accessible.

Handling:

Carefully open the TRITA container inside the fume hood.

Use a spatula to weigh the desired amount of the powder. Avoid creating dust.

If preparing a solution, add the powder to the solvent slowly to prevent splashing.

Once the desired amount has been dispensed, securely close the primary container.

Post-Handling and Storage:

Clean any contaminated surfaces and equipment with an appropriate solvent (e.g., water)

and dispose of the cleaning materials as hazardous waste.

Remove and dispose of contaminated gloves and any other disposable PPE in the

designated waste stream.

Wash hands thoroughly with soap and water after handling is complete.

Store the TRITA container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.

Disposal Plan
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Proper disposal of TRITA and any contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste:

Unused or excess TRITA powder should be collected in a clearly labeled, sealed container

designated for chemical waste.

Contaminated disposable items, such as gloves, weigh boats, and paper towels, should

be placed in a separate, sealed plastic bag and then into a designated solid chemical

waste container.

Liquid Waste:

Aqueous solutions of TRITA should be collected in a labeled, leak-proof container for

aqueous chemical waste. Do not pour TRITA solutions down the drain.

Disposal Procedure:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("1,4,7,10-Tetrakis(carboxymethyl)-1,4,7,10-tetraazacyclotridecane"),

and the primary hazard (Irritant).

Storage: Store waste containers in a designated satellite accumulation area that is secure

and away from general laboratory traffic.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for chemical waste disposal.

By adhering to these safety protocols and operational plans, you can significantly mitigate the

risks associated with handling TRITA and maintain a safe and productive research

environment. Always consult your institution's specific safety guidelines and the most recent

Safety Data Sheet (SDS) before working with any chemical.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TRITA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#personal-protective-equipment-for-
handling-trita]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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